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Compound of Interest

Compound Name:
2',3'-Dideoxycytidine-5'-

monophosphate

Cat. No.: B124936 Get Quote

Essential Safety and Handling Guide for 2',3'-
Dideoxycytidine-5'-monophosphate
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 2',3'-Dideoxycytidine-5'-
monophosphate. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Precautionary Measures
2',3'-Dideoxycytidine-5'-monophosphate is classified as a hazardous substance.[1] It is

suspected of causing cancer.[1][2]

Signal Word: Warning[1][2]

Hazard Statement: H351 - Suspected of causing cancer.[2]

Precautionary Statements:

P201 - Obtain special instructions before use.[2]

P202 - Do not handle until all safety precautions have been read and understood.[2]

P280 - Wear protective gloves/protective clothing/eye protection/face protection.[2]
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P308 + P313 - IF exposed or concerned: Get medical advice/attention.[2]

P403 - Store in a well-ventilated place.[2]

P501 - Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties
Property Value

Physical State Solid[2][3]

Appearance White[2][3]

Molecular Formula C9H12N3Na2O7P[3]

Molecular Weight 351.16 g/mol [3]

Solubility Water soluble[2][4]

Storage Temperature Keep refrigerated; Store in freezer[2][3]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][3] Inspect gloves

before use and remove them with care to avoid

skin contamination.[2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1] Work should be conducted

under a chemical fume hood.[1]

Standard Operating Procedure Workflow
The following diagram outlines the standard procedure for handling 2',3'-Dideoxycytidine-5'-
monophosphate from receipt to disposal.
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Preparation & Handling Experimental Use Post-Experiment & Disposal

Obtain Special Instructions
(P201, P202)

Don Appropriate PPE
(P280) Handle in Fume Hood Perform Experiment Avoid Dust Formation,

Ingestion, and Inhalation Decontaminate Work Area Dispose of Waste in
Approved Container (P501)

Store Refrigerated in a
Dry, Well-Ventilated Place

Retrieve Material
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Immediate Response

Containment & Cleanup

Final Disposal

Spill Occurs

Evacuate Area

Ensure Adequate Ventilation

Wear Required PPE

Avoid Dust Formation

Sweep Up and Shovel into
Suitable Containers

Label as Hazardous Waste

Dispose of in Accordance with
Local Regulations

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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